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2-Propyloctanoic acid, a branched-chain carboxylic acid with the molecular formula
C11H2202, serves as a compelling case study in the critical importance of isomeric
differentiation in the chemical and pharmaceutical sciences.[1] While not as widely known as its
lower-mass analog, valproic acid (2-propylpentanoic acid)—a cornerstone therapeutic for
epilepsy and bipolar disorder—2-propyloctanoic acid presents a more complex isomeric
landscape that demands rigorous analysis.[2][3] Understanding its structural and stereoisomers
is not merely an academic exercise; it is fundamental to predicting molecular behavior,
designing specific synthetic routes, and ensuring purity and efficacy in potential applications.

This guide provides an in-depth exploration of the isomeric forms of 2-propyloctanoic acid.
We will dissect its structural possibilities, delve into the critical nature of its stereochemistry,
and present validated protocols for its synthesis, separation, and characterization. The
methodologies described herein are designed to be self-validating, reflecting field-proven
approaches that ensure scientific integrity and reproducibility for researchers, scientists, and
drug development professionals.
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Property Value Source

IUPAC Name 2-propyloctanoic acid PubChem[1]
Molecular Formula C11H2202 PubChem[1]
Molecular Weight 186.29 g/mol PubChem[1]
CAS Number 31080-41-8 ChemicalBook[4]
SMILES CCCCCCcC(CCcC)C(=0)0 PubChem([1]

Part 1: The Foundation - Structural Isomerism

Structural (or constitutional) isomers are compounds that share the same molecular formula but
differ in the connectivity of their atoms. For C11H2202, the possibilities are vast. However, by
focusing on isomers that retain the carboxylic acid functionality and the "propyloctanoic”
framework, we can identify the most relevant structural variants. These primarily involve shifting
the position of the propyl group along the octanoic acid backbone.

The parent compound, 2-propyloctanoic acid, features a propyl group at the alpha-carbon
(C2). Its primary structural isomers would be 3-propyloctanoic acid, 4-propyloctanoic acid, and
so on. Each positional change significantly alters the molecule's three-dimensional shape,
which in turn affects its physical properties (e.g., boiling point, density) and its potential
biological activity by changing how it interacts with enzyme active sites or cellular receptors.

Beyond simple positional changes of the propyl group, other structural isomers of undecanoic
acid (the parent formula) include various branched methyl-decanoic acids and ethyl-nonanoic
acids.[5][6]
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Caption: Relationship of 2-propyloctanoic acid to its structural isomers.

Part 2: The Critical Dimension - Stereoisomerism

The true complexity and significance of 2-propyloctanoic acid's structure emerge from its
stereochemistry. A carbon atom is considered a chiral center when it is bonded to four different
substituent groups.[7] Inspection of the 2-propyloctanoic acid structure reveals that the alpha-
carbon (C2) is indeed chiral.

The four distinct groups attached to C2 are:

A hydrogen atom (-H)

A carboxylic acid group (-COOH)

A propyl group (-CH2CH2CH3)

A hexyl group (-CH2(CHz2)4CHs)

Due to this single chiral center, 2-propyloctanoic acid exists as a pair of non-superimposable
mirror images known as enantiomers.[8] These are designated as (R)-2-propyloctanoic acid
and (S)-2-propyloctanoic acid according to the Cahn-Ingold-Prelog priority rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Propyloctanoic acid | C11H2202 | CID 552716 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. acs.org [acs.org]

e 3. Valproic Acid | CBH1602 | CID 3121 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. 2-PROPYLOCTANOIC ACID | 31080-41-8 [chemicalbook.com]

e 5. GMD - Undecanoic acid - InChl=1S/C11H2202/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-
10H2,1H3,(H,12,13) [gmd.mpimp-golm.mpg.de]

¢ 6. undecanoic acid [stenutz.eu]
¢ 7. Khan Academy [khanacademy.org]
¢ 8. wwwl.udel.edu [www1l.udel.edu]

¢ To cite this document: BenchChem. [Introduction: Situating 2-Propyloctanoic Acid in the
Chemical Landscape]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606277/docs#introduction-situating-2-
propyloctanoic-acid-in-the-chemical-landscape]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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